Cas no 67594-78-9 (N/A)

• Product Name: N/A
• CAS No: 67594-78-9
• MF: C₃₁H₄₈O₄
• MW: 484.710430145264
• CID: 2021584
• Update Time: 2025-04-21

N/A Chemical and Physical Properties

Names and Identifiers

• 2-Formyl-3-hydroxy-A(1)-norlup-20(29)-en-28-oic acid methyl ester
• N/A

• Inchi： 1S/C31H48O4/c1-18(2)19-11-14-31(26(34)35-8)16-15-28(5)20(24(19)31)9-10-23-29(28,6)13-12-22-27(3,4)25(33)21(17-32)30(22,23)7/h17,19-25,33H,1,9-16H2,2-8H3
• InChI Key： VNQNQJNGBWCRSN-UHFFFAOYSA-N
• SMILES： COC(C12CCC3(C(CCC4C3(C)CCC3C4(C(C(C3(C)C)O)C=O)C)C1C(C(=C)C)CC2)C)=O

Computed Properties

• Exact Mass: 484.355
• Monoisotopic Mass: 484.355
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 938
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids